Cas no 157469-20-0 (Benzene,(8-isothiocyanatoctyl)-)
157469-20-0 structure
Product Name:Benzene,(8-isothiocyanatoctyl)-
CAS No:157469-20-0
MF:C15H21NS
MW:247.398942708969
CID:201072
PubChem ID:154690
Update Time:2025-04-19
Benzene,(8-isothiocyanatoctyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(8-isothiocyanatoctyl)-
- 8-isothiocyanatooctylbenzene
- (8-Isothiocyanatooctyl)benzene
- benzene, (8-isothiocyanatooctyl)-
- US9963444, Example 3
- (8-Isothiocyanatoctyl)benzene
- CCRIS 7547
- BDBM393300
- SCHEMBL17274428
- F8RAR6TDF6
- DTXSID90166265
- Benzene, (8-isothiocyanatoctyl)-
- 157469-20-0
- 8-Phenyloctyl isothiocyanate
- Phenyloctyl isothiocyanate, 8-
-
- Inchi: 1S/C15H21NS/c17-14-16-13-9-4-2-1-3-6-10-15-11-7-5-8-12-15/h5,7-8,11-12H,1-4,6,9-10,13H2
- InChI Key: ASHKCODNQLPFEF-UHFFFAOYSA-N
- SMILES: S=C=NCCCCCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 247.13963
- Monoisotopic Mass: 247.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Density: 0.95
- Boiling Point: 374.9°Cat760mmHg
- Flash Point: 192°C
- Refractive Index: 1.526
- PSA: 12.36
Benzene,(8-isothiocyanatoctyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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